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Compound of Interest

2'-Hydroxy-3-
Compound Name:
phenylpropiophenone

Cat. No.: B021841

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the O-alkylation and O-acylation of 2'-
Hydroxy-3-phenylpropiophenone, a key intermediate in the synthesis of various biologically
active compounds, including the antiarrhythmic drug Propafenone. The resulting ether and
ester derivatives are of significant interest in medicinal chemistry due to their potential anti-
inflammatory and antimicrobial properties.

Introduction

2'-Hydroxy-3-phenylpropiophenone possesses a reactive phenolic hydroxyl group that can
be readily functionalized through alkylation and acylation reactions. O-alkylation, typically
achieved via the Williamson ether synthesis, involves the reaction of the corresponding
phenoxide with an alkyl halide. O-acylation can be performed using various acylating agents,
such as acid chlorides or anhydrides, often under Schotten-Baumann conditions. These
modifications allow for the exploration of structure-activity relationships and the development of
new therapeutic agents. Derivatives of 2'-hydroxychalcones, which share a similar structural
motif, have been shown to exhibit anti-inflammatory effects by inhibiting pro-inflammatory
mediators and modulating key signaling pathways like NF-kB and MAPK.[1][2][3][4][5]

Chemical Reactions Overview
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The primary reactions discussed in these notes are the O-alkylation and O-acylation of the
phenolic hydroxyl group of 2'-Hydroxy-3-phenylpropiophenone.
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(2'-Hydroxy-3-phenylpropiophenone

O-Acylation (Schotten-Baumann Reaction)

2'-Acy|oxy-3-pheny|propiophenonej

(2'—Hydroxy—3—phenylpropiophenone

Base (e.g., K2CO3, NaH)
Alkyl Halide (R-X)

T

2'—AIkoxy—3—phenylpropiophenonej
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Alkylation Experimental Workflow

(1. Dissolve 2'-Hydroxy-3-phenylpropiophenone in dry acetone.)

'

(2. Add anhydrous K2CO3 and the alkyl halide.)

'

(3. Reflux the mixture with stirring)

'

(4. Monitor reaction by TLC)

'

G. Filter off K2CO3 and evaporate the solvent)

'

(6. Purify by column chromatography)
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Acylation Experimental Workflow

(1. Dissolve 2'-Hydroxy-3-phenylpropiophenone in pyridine.)

(2. Cool the solution to O °C)

(3. Add the acyl chloride dropwise.)

'

(4. Stir at room temperature)

'

(5. Pour into ice-water and acidify with HCI)

'

6. Extract with ethyl acetate and wash.

'

7. Dry, evaporate solvent, and purify.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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